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Compound of Interest

5-(2-chloroethyl)-1-methyl-1H-
Compound Name:

pyrazole
CAS No.: 1341338-70-2
Cat. No.: B3321395

Get Quote

Executive Summary & Chemical Profile[2]

Obijective: This guide defines the safe handling, containment, and disposal workflows for 5-(2-
chloroethyl)-1-methyl-1H-pyrazole.

As researchers, we often treat catalog reagents as generic "white powders," but the structural
motifs in this compound demand specific attention.[1] The presence of a 2-chloroethyl moiety
attached to a nitrogen-rich heterocycle functions as a structural alert. This motif mimics the
"warhead" found in nitrogen mustards, granting it potential alkylating activity.[1] Consequently,
this compound must be managed not just as a halogenated organic, but with the heightened
containment protocols reserved for potential mutagens/genotoxins.[1]

Chemical Identity
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Parameter

Detail

Chemical Name

5-(2-chloroethyl)-1-methyl-1H-pyrazole

Functional Class

Halogenated Heterocycle / Alkylating Agent
(Potential)

Molecular Formula

CesHoCIN2

Soluble in DMSO, Methanol, Dichloromethane

Solubility . .
(DCM); Limited water solubility.[1][2][3]
Skin/Eye Corrosion & Genotoxicity. The
chloroethyl group is a good leaving group,
Key Hazard

making the molecule reactive toward biological
nucleophiles (DNA/Proteins).[1]

Regulatory Classification & Waste Coding[3][5][6]

Before disposal, the waste must be characterized to ensure compliance with local regulations

(e.g., EPARCRAin the US).[1]

e RCRA Status: This specific CAS is not typically P-listed or U-listed.

o Waste Characterization: It falls under Hazardous Waste due to toxicity and the presence of

halogens.

» Disposal Code Assignment: Use the following codes for labeling and manifests.
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Waste Category Code Rationale

Check SDS. If the compound

is stable, it may not trigger D-
Primary Code D001 / D002 / D003 codes, but often falls under

"Toxic" characteristics if TCLP

testing were performed.[1]

Presence of Chlorine requires

_ incineration in facilities
HOC (Halogenated Organic ) ) )
Halogen Content equipped with acid gas
Carbon)
scrubbers (to prevent

HCI/Dioxin formation).

Clear labeling prevents mixing
] "Hazardous Waste - Toxic, with non-halogenated solvents,
Best Practice Label o
Halogenated" which is a costly and

dangerous error.[1]

Operational Disposal Workflow

Core Directive: Never dispose of this compound down the drain. Hydrolysis is slow and may
generate toxic byproducts. All material must be incinerated via a licensed waste vendor.

A. Solid Waste (Bulk Substance)

If you have expired or excess solid material:

» Do Not Solubilize: Keep the material in its original vial if possible. Dissolving it creates a
larger volume of liquid waste unnecessarily.

e Primary Containment: Ensure the vial cap is taped securely (Parafilm/electrical tape).

» Secondary Containment: Place the vial into a clear, sealable bag (e.g., Ziploc) to contain any
potential leakage.

o Lab Pack: Place the bagged vial into your laboratory's "Solid Hazardous Waste" drum or
bucket.
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» Manifesting: List the full chemical name on the waste tag. Do not use abbreviations.

B. Liquid Waste (Reaction Mixtures/Stock Solutions)

e Segregation (CRITICAL): This waste must go into the Halogenated Organic Waste stream.

o Why? Mixing halogenated compounds with non-halogenated fuels (like Acetone/Ethanol
waste) ruins the fuel value of the latter and damages standard incinerators.

o Compatibility: Ensure the waste carboy is made of High-Density Polyethylene (HDPE) or
glass. Avoid metal containers as the potential hydrolysis of the chloroethyl group can
generate trace HCI, causing corrosion.[1]

e pH Check: If the waste solution is acidic (common in synthesis byproducts), neutralize to pH
6—8 using Sodium Bicarbonate before adding to the main waste carboy to prevent gas
generation.

C. Trace Residues (Glassware Cleaning)

The "Triple Rinse" Protocol:

e Rinse 1: Rinse contaminated glassware with a small volume of Dichloromethane (DCM) or
DMSO. Collect this rinsate into the Halogenated Waste container.

» Rinse 2: Rinse with Methanol or Acetone. Collect this rinsate into the Halogenated Waste
container (even though the solvent is non-halogenated, it is now contaminated).[1]

» Final Wash: Wash glassware with soap and water in the sink.

Decision Logic Diagram

The following flow chart visualizes the decision-making process for disposing of 5-(2-
chloroethyl)-1-methyl-1H-pyrazole.
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Waste Generation:
5-(2-chloroethyl)-1-methyl-1H-pyrazole

Physical State?

Solid / Pure Substance Liquid / Solution Contaminated Glassware
Triple Rinse:
Keep in Original Vial 1. DCM/DMSO
(Do not dissolve) 2. Acetone
3. Water
. Check pH: Collect Rinsate as
Double Bag (Secondary Containment) Neutralize if Acidic HALOGENATED Waste

¢

Segregate: HALOGENATED Waste Stream

:

Transfer to HDPE/Glass Carboy

Place in Solid Waste Drum
(Lab Pack)

Handover to Licensed
Waste Vendor for Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating and packaging halogenated pyrazole waste based on
physical state.[1]

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b3321395/docs?utm_src=pdf-body-img#5-2-chloroethyl-1-methyl-1h-pyrazole-proper-disposal-procedures
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3321395?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Emergency Procedures: Spill Management

Due to the potential alkylating nature of the "2-chloroethyl" group, spills should be treated as a

High Hazard event.[1]

Minor Spill (<10 mL /<5 g)[1]

PPE: Double nitrile gloves, lab coat, safety goggles.[1]

Containment: Cover the spill with a "Chemical Spill Pad" or vermiculite. Do not use paper
towels alone, as they offer poor barrier protection against the chemical soaking through to
gloves.[1]

Cleanup:
o Scoop the contaminated absorbent into a wide-mouth jar.
o Wipe the surface with a 10% soap/water solution.

o Decontamination (Optional but Recommended): Wipe the surface with a dilute (5%)
Sodium Thiosulfate solution. Thiosulfate acts as a nucleophile to "scavenge” and
deactivate alkylating agents.

Disposal: Label the jar as "Debris contaminated with Halogenated Mutagen™ and place in the
solid waste stream.

Major Spill

o Evacuate: Clear the immediate area.

o Ventilate: If safe, open fume hood sashes to max; otherwise, close the lab door.

e Contact: Call your institution's EHS (Environmental Health & Safety) emergency line

immediately.

References
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Updated Version.[1][4][5] National Academies Press. [Link]

+ U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery
Act (RCRA) Orientation Manual. EPA.gov. [Link]

¢ Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Communication
Standard: Safety Data Sheets. OSHA.gov. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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